Cas no 1805166-72-6 (Ethyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate)

• Product Name: Ethyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate
• CAS No: 1805166-72-6
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• CID: 4955487
• Update Time: 2025-06-08

Ethyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate

• Inchi： 1S/C11H10FNO3/c1-2-16-11(15)10-7(5-13)3-9(12)4-8(10)6-14/h3-4,14H,2,6H2,1H3
• InChI Key： ZEYWPJLHWPDKRU-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C(C(=O)OCC)=C(CO)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.1
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate

Comprehensive Analysis of Ethyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate (CAS No. 1805166-72-6)

Ethyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate (CAS No. 1805166-72-6) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano, fluoro, and hydroxymethyl functional groups, exhibits unique reactivity and potential applications in drug synthesis and material science. Researchers are increasingly exploring its role as a building block for fluorinated bioactive molecules, a trend driven by the growing demand for targeted therapeutics and sustainable agrochemicals.

The structural features of Ethyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate make it particularly valuable in medicinal chemistry. The presence of both electron-withdrawing (cyano and fluoro) and electron-donating (hydroxymethyl) groups creates a versatile scaffold for designing enzyme inhibitors or receptor modulators. Recent studies highlight its utility in developing next-generation antibiotics, aligning with global efforts to combat antimicrobial resistance (AMR) – a top concern in WHO priority pathogen lists.

From a synthetic perspective, the benzoate ester moiety in this compound offers excellent derivatization potential. Chemists frequently employ it in Pd-catalyzed cross-coupling reactions, a technique dominating modern green chemistry discussions. The compound's fluorine atom contributes to improved metabolic stability, addressing a key challenge in drug discovery – a topic generating over 50,000 monthly searches in scientific databases. This property makes it relevant for developing long-acting pharmaceuticals, particularly in CNS drug research where blood-brain barrier penetration is crucial.

Industrial applications of CAS 1805166-72-6 extend to advanced material synthesis. Its ability to form hydrogen-bonded networks through the hydroxymethyl group enables creation of self-assembling molecular systems – a hot topic in nanotechnology forums. Manufacturers are investigating its use in liquid crystal displays (LCDs) and organic semiconductors, capitalizing on the fluorine effect to enhance electronic properties. These applications align with the booming flexible electronics market, projected to reach $87 billion by 2027.

Quality control of Ethyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate requires advanced analytical techniques. Laboratories utilize HPLC-MS (high-performance liquid chromatography-mass spectrometry) for purity assessment, while NMR spectroscopy confirms structural integrity – methods frequently searched by QC chemists. The compound typically appears as a white to off-white crystalline powder with >98% purity in commercial offerings. Proper storage conditions (2-8°C under inert atmosphere) ensure stability, reflecting best practices in chemical handling protocols.

Environmental considerations for 1805166-72-6 follow green chemistry principles. The hydroxymethyl group enhances biodegradability compared to fully halogenated analogs, addressing PFAS contamination concerns – a trending environmental health topic. Recent OECD guidelines for sustainable chemistry emphasize such molecular designs, making this compound a case study in eco-friendly innovation.

Market dynamics show growing demand for fluorinated building blocks like Ethyl 2-cyano-4-fluoro-6-(hydroxymethyl)benzoate. Pharmaceutical companies seek such intermediates for proteolysis-targeting chimera (PROTAC) development – a breakthrough technology in cancer therapy. The global fine chemicals market, valued at $156 billion in 2023, increasingly incorporates these specialized fluorinated compounds to meet precision medicine needs.

Future research directions for CAS 1805166-72-6 may explore its chiral applications. While currently supplied as a racemate, resolution of enantiomers could unlock stereoselective synthesis opportunities – a frontier in asymmetric catalysis. Such developments would align with the pharmaceutical industry's focus on single-enantiomer drugs, which account for 60% of recent FDA approvals. Continuous flow chemistry approaches might also be applied to scale up production while minimizing carbon footprint – a key metric in ESG reporting for chemical manufacturers.